![molecular formula C22H16N2O2 B5886087 4-(3,5-diphenyl-1H-pyrazol-1-yl)benzoic acid](/img/structure/B5886087.png)
4-(3,5-diphenyl-1H-pyrazol-1-yl)benzoic acid
Overview
Description
4-(3,5-diphenyl-1H-pyrazol-1-yl)benzoic acid, also known as DPPBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a member of the pyrazole family of compounds, which have been extensively studied for their biological activities.
Scientific Research Applications
Synthesis and Derivative Formation : A study by Rodríguez, Quiroga-Suavita, and Dotor Robayo (2022) explored the synthesis of derivatives related to 4-(3,5-diphenyl-1H-pyrazol-1-yl)benzoic acid, focusing on obtaining compounds with a 2′,3′-diphenyl-3H-spiro[[2]benzofuran-1,4′-imidazole]-3,5′(3′H)-dione nucleus (Rodríguez, Quiroga-Suavita, & Dotor Robayo, 2022).
Biological Activities : Research by Bruno et al. (1991) on 3,5-diphenyl-1H-pyrazole derivatives, closely related to the chemical , showed various biological activities including platelet antiaggregating, hypotensive, and antiarrhythmic effects (Bruno et al., 1991).
Antimicrobial Applications : Shubhangi et al. (2019) conducted a study on pyrazole derivatives, including 4-(4-methyl-1H-pyrazole-1-yl) benzoic acid, demonstrating their antimicrobial activities against several bacterial and fungal strains (Shubhangi et al., 2019).
Cancer Research : Jing et al. (2012) synthesized a series of derivatives similar to 4-(3,5-diphenyl-1H-pyrazol-1-yl)benzoic acid and evaluated their cancer inhibitory activities, finding promising results against various cancer cell lines (Jing et al., 2012).
Coordination Polymers and Sensing Properties : A study by Sun et al. (2018) focused on the creation of coordination polymers using a similar ligand, finding applications in fluorescent sensing and magnetic properties (Sun et al., 2018).
Optical Materials : Chandrakantha et al. (2013) synthesized N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, demonstrating their potential as non-linear optical (NLO) materials, indicating applications in optical limiting (Chandrakantha et al., 2013).
properties
IUPAC Name |
4-(3,5-diphenylpyrazol-1-yl)benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16N2O2/c25-22(26)18-11-13-19(14-12-18)24-21(17-9-5-2-6-10-17)15-20(23-24)16-7-3-1-4-8-16/h1-15H,(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBHXIWLKRXZTPT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=NN2C3=CC=C(C=C3)C(=O)O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,5-Diphenylpyrazol-1-yl)benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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